Cas no 497060-18-1 (((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide)
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide Chemical and Physical Properties
Names and Identifiers
-
- ((3-PYRIDYLMETHYL)AMINO)-N-(4-(((3-PYRIDYLMETHYL)AMINO)CARBONYLAMINO)PHENYL)FORMAMIDE
- Oprea1_141555
- 1-(pyridin-3-ylmethyl)-3-[4-(pyridin-3-ylmethylcarbamoylamino)phenyl]urea
- 3-[(pyridin-3-yl)methyl]-1-[4-({[(pyridin-3-yl)methyl]carbamoyl}amino)phenyl]urea
- ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide
-
- MDL: MFCD01567580
- Inchi: 1S/C20H20N6O2/c27-19(23-13-15-3-1-9-21-11-15)25-17-5-7-18(8-6-17)26-20(28)24-14-16-4-2-10-22-12-16/h1-12H,13-14H2,(H2,23,25,27)(H2,24,26,28)
- InChI Key: AABIZUQQPNDAFT-UHFFFAOYSA-N
- SMILES: O=C(NCC1C=NC=CC=1)NC1C=CC(=CC=1)NC(NCC1C=NC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 451
- Topological Polar Surface Area: 108
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162991-1 g |
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide |
497060-18-1 | 1g |
€211.30 | 2022-09-01 | ||
| abcr | AB162991-5 g |
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide |
497060-18-1 | 5g |
€377.50 | 2022-09-01 | ||
| abcr | AB162991-10 g |
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide |
497060-18-1 | 10g |
€482.50 | 2022-09-01 | ||
| abcr | AB162991-1g |
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide; . |
497060-18-1 | 1g |
€211.30 | 2023-09-16 | ||
| abcr | AB162991-5g |
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide; . |
497060-18-1 | 5g |
€377.50 | 2023-09-16 | ||
| abcr | AB162991-10g |
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide; . |
497060-18-1 | 10g |
€482.50 | 2023-09-16 |
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide
Recent Advances in the Study of ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide (CAS: 497060-18-1)
The compound ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide (CAS: 497060-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.
Recent studies have highlighted the unique structural features of 497060-18-1, which include a pyridylmethylamino group and a formamide linkage. These features are believed to contribute to its bioactivity, particularly in targeting specific protein-protein interactions (PPIs) involved in disease pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the binding affinity and selectivity of this compound.
One of the most promising findings is the compound's ability to modulate the activity of kinases and other signaling molecules. In vitro and in vivo studies have demonstrated that 497060-18-1 exhibits inhibitory effects on certain kinases, making it a potential candidate for the treatment of cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed potent inhibition of a specific kinase pathway implicated in tumor growth.
In addition to its kinase inhibitory properties, 497060-18-1 has also been investigated for its role in modulating immune responses. Preliminary data suggest that it may influence the activity of immune cells, such as T-cells and macrophages, by interfering with cytokine production. This dual functionality positions the compound as a versatile tool for both oncology and immunology research.
The synthesis of 497060-18-1 has been optimized in recent years to improve yield and purity. A 2022 study detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.
Despite these promising developments, challenges remain. The pharmacokinetic properties of 497060-18-1, such as its bioavailability and metabolic stability, require further investigation. Researchers are also exploring structural modifications to enhance its efficacy and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.
In conclusion, ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide (CAS: 497060-18-1) represents a promising candidate for drug development, with potential applications in cancer and immune-related disorders. Ongoing research aims to address the remaining challenges and unlock its full therapeutic potential. This briefing underscores the importance of continued investment in the study of this compound and related derivatives.
497060-18-1 (((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)